N-(3-chloro-4-fluorophenyl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C14H11ClFN3O2S/c15-10-5-9(1-2-11(10)16)18-13(21)8-6-19-12(20)3-4-17-14(19)22-7-8/h1-5,8H,6-7H2,(H,18,21)
• InChI Key: LVCAKZBORVKBAQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CSC2=NC=CC(=O)N21)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C14H11ClFN3O2S
• Molecular Weight: 339.8 g/mol

Description

Compounds with similar structures, such as those containing a thiazine ring, are often used in medicinal chemistry due to their diverse biological activities. The presence of chlorine and fluorine in low molecular weight compounds can affect their biological activity by altering the electrophilicity of carbon in C-Cl and C-F bonds.

Synthesis Analysis

The synthesis of similar compounds often involves reactions between precursors under specific conditions. For example, the Hantzsch thiazole synthesis is a common method for synthesizing thiazole and its derivatives.

Molecular Structure Analysis

The molecular structure of a compound can be confirmed using various spectroscopic techniques such as IR, 1H-NMR, 13C-NMR, and mass spectrometry. The presence of specific functional groups can often be identified by characteristic peaks in these spectra.

Chemical Reactions Analysis

The reactivity of a compound is influenced by its molecular structure. For example, the presence of electron-withdrawing groups like chlorine and fluorine can increase the electrophilicity of adjacent carbon atoms, making them more susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and stability, can be determined through various experimental methods. These properties are influenced by the compound’s molecular structure.

Mechanism of Action

The mechanism of action of a compound refers to how it exerts its biological effects. This often involves binding to specific proteins or enzymes in the body. The exact mechanism of action would depend on the specific biological activity of the compound.

Safety and Hazards

The safety and hazards of a compound depend on its toxicity and the nature of its biological activity. For example, some compounds may have antimicrobial activity, but they could also be toxic to human cells.

Future Directions

The future directions for research on a compound would depend on its biological activity and potential therapeutic applications. For example, if a compound shows promising antimicrobial activity, future research could focus on optimizing its structure to increase its potency and selectivity.